N,N,3-trimethylpiperidin-4-amine

• IUPAC Name: N,N,3-trimethylpiperidin-4-amine
• InChI: InChI=1S/C8H18N2/c1-7-6-9-5-4-8(7)10(2)3/h7-9H,4-6H2,1-3H3
• InChI Key: FZVOPHDUSUCYND-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCC1N(C)C
• Molecular Formula: C8H18N2
• DSSTOX Substance ID: DTXSID50620994
• Molecular Weight: 142.24 g/mol
• CAS No.: 396133-23-6

Description

Synthesis Analysis

The synthesis of N,N,3-TMPA involves the reaction of piperidine with formaldehyde and methylamine. The detailed synthetic pathway and conditions can be found in relevant literature.

Scientific Research Applications

Catalysis in Biomass-Based Alcohol Amination

N,N,3-trimethylpiperidin-4-amine is involved in catalytic processes, particularly in the amination of biomass-based alcohols. This process is significant in the chemical industry for producing amines used in various products like agrochemicals, pharmaceuticals, and detergents. Such amines are synthesized from ammonia, with direct alcohol amination being an efficient method. This process involves Brønsted and Lewis acid catalysts and produces water as the main byproduct, making it an eco-friendly approach (Pera‐Titus & Shi, 2014).

Hindered Amine Light Stabilizers (HALS) in Polymerization

The compound plays a role in synthesizing novel Hindered Amine Light Stabilizers (HALS), crucial for polymerization processes. These HALS are used in copolymerization with ethylene or propylene, offering improved polymer properties. This is vital for the production of materials with enhanced stability and performance (Wilén et al., 2000).

Studying pH Gradients Across Membranes

In biological research, derivatives of this compound have been used to study pH gradients across membranes, specifically in thylakoid membranes. This is important for understanding fundamental cellular processes and the functionality of membranes in various biological systems (Quintanilha & Mehlhorn, 1978).

Synthesis routes and methods

Procedure details

1-Carbethoxy-4-dimethylamino-3-methylpiperidine (3.5 g, 16.3 mmol) was suspended in 5 M NaOH solution (20 ml), stirred at 110° C. for 48 hr, cooled, extracted with ethyl acetate, dried (Na2SO4) and concentrated to dryness to afford 4-dimethylamino-3-methylpiperidine. Yield 1.0 g (43%), C8H18N2, m/z 143 (M+1), PMR (CDCl3): 0.96 (dd, 3H), 1.3 (m, 1H), 1.5 (m, 1H), 1.74 (m, 1H), 2.08 (m, 1H), 2.24 (s, 6H), 2.38 (m, 1H), 2.61 (bs, 1H, D2O exchangeable), 2.86 (m, 1H), 3.16 (m, 1H), 3.68 (m, 1H).